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Application Notes and Protocols for Anticancer
Agent 245

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anticancer Agent 245, also identified as Compound 115, is a novel 7-propanamide
benzoxaborole derivative that has demonstrated potent cytotoxic and pro-apoptotic activities in
various human cancer cell lines.[1][2] These application notes provide a summary of its
anticancer effects and detailed protocols for inducing and analyzing apoptosis in cancer cells.

Biological Activity

Anticancer Agent 245 exhibits significant anti-proliferative effects across a range of cancer
cell lines. The half-maximal inhibitory concentration (IC50) values for a 72-hour treatment
period have been determined for the following cell lines[3][4]:

Cell Line Cancer Type IC50 (pM)
SKOV3 Ovarian Cancer 0.021
MDA-MB-231 Breast Cancer 0.056
HCT-116 Colon Cancer 0.11
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Mechanism of Action: Induction of Apoptosis

Anticancer Agent 245 induces cancer cell death primarily through the activation of the intrinsic
apoptotic pathway. This is supported by evidence of the cleavage of key apoptosis-related
proteins. While specific data for Compound 115 is part of ongoing research, a closely related
analog, Compound 103, has been shown to induce the cleavage of Caspase-9, Caspase-3,
and Poly (ADP-ribose) polymerase (PARP).[5] This suggests a signaling cascade initiated by
mitochondrial stress, leading to the activation of executioner caspases and subsequent cell

death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. researchgate.net [researchgate.net]

3. Characterization of the anticancer effects of S115, a novel heteroaromatic
thiosemicarbazone compound, in vitro and in vivo - PMC [pmc.ncbi.nim.nih.gov]

4. researchgate.net [researchgate.net]

5. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Anticancer agent 245 for inducing apoptosis in cancer
cell lines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15561900#anticancer-agent-245-for-inducing-
apoptosis-in-cancer-cell-lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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